Cas no 106032-53-5 ((1R)-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol)

• Product Name: (1R)-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol
• CAS No: 106032-53-5
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• MDL: MFCD30188533
• CID: 171940
• PubChem ID: 440988
• Update Time: 2025-04-19

(1R)-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol Chemical and Physical Properties

Names and Identifiers

• 6,7-Isoquinolinediol,1,2,3,4-tetrahydro-1-[(4-hydroxyphenyl)methyl]-, (1R)-
• (1R)-1-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-6,7-diol
• (+)-Demethylcoclaurine
• (+)-HIGENAMINE
• (1R)-1-(4-hydroxybenzyl)-1,2,3,4-tetrahydroisoquinoline-6,7-diol
• (1S)-1-(4-hydroxybenzyl)-1,2,3,4-tetrahydroisoquinoline-6,7-diol
• (R)-Norcoclaurine
• (S)-(-)-higenamine
• (S)-norcoclaurine
• AC1L9ACA
• C06347
• CHEBI:27751
• CHEMBL501778
• norcoclaurine
• SureCN5898913
• (1R)-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol
• SCHEMBL5898913
• UNII-6016M93W29
• 6,7-Isoquinolinediol, 1,2,3,4-tetrahydro-1-[(4-hydroxyphenyl)methyl]-, (1R)-
• Q27103301
• 6016M93W29
• EN300-22053210
• DTXSID90331552
• 6,7-Isoquinolinediol, 1,2,3,4-tetrahydro-1-((4-hydroxyphenyl)methyl)-, (1R)-
• (R)-(+)-Higenamine
• 106032-53-5
• Higenamine, (+)-
• 6,7-Dihydroxy-(1R)-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline
• 6,7-Isoquinolinediol, 1,2,3,4-tetrahydro-1-((4-hydroxyphenyl)methyl)-, (R)-
• BDBM50242856

• MDL： MFCD30188533
• Inchi： 1S/C16H17NO3/c18-12-3-1-10(2-4-12)7-14-13-9-16(20)15(19)8-11(13)5-6-17-14/h1-4,8-9,14,17-20H,5-7H2/t14-/m1/s1
• InChI Key： WZRCQWQRFZITDX-CQSZACIVSA-N
• SMILES： OC1C(=CC2CCN[C@H](CC3C=CC(=CC=3)O)C=2C=1)O

Computed Properties

• Exact Mass: 271.12091
• Monoisotopic Mass: 271.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.317
• Boiling Point: 522.4°Cat760mmHg
• Flash Point: 209.6°C
• Refractive Index: 1.666
• PSA: 72.72
• LogP: 2.56170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines